Cas no 2614261-99-1 ((2,3-Difluoro-6-(methylthio)phenyl)boronic acid)

• Product Name: (2,3-Difluoro-6-(methylthio)phenyl)boronic acid
• CAS No: 2614261-99-1
• MF: C₇H₇BF₂O₂S
• MW: 204.0021
• MDL: MFCD32902946
• CID: 5077232
• Update Time: 2026-03-01

(2,3-Difluoro-6-(methylthio)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Difluoro-6-(methylthio)phenyl)boronic acid

• MDL： MFCD32902946
• Inchi： 1S/C7H7BF2O2S/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3,11-12H,1H3
• InChI Key： PGDVENOQLUXIOT-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(=C(C=1B(O[H])O[H])F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Topological Polar Surface Area: 65.8

Additional information on (2,3-Difluoro-6-(methylthio)phenyl)boronic acid

Introduction to (2,3-Difluoro-6-(methylthio)phenyl)boronic Acid (CAS No. 2614261-99-1)

(2,3-Difluoro-6-(methylthio)phenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the CAS number 2614261-99-1, features a phenyl ring substituted with fluorine atoms at the 2 and 3 positions, a methylthio group at the 6 position, and a boronic acid functional group. The combination of these substituents imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis and drug development.

The boronic acid moiety in this compound is particularly noteworthy for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds between boronic acids and various organic halides or pseudohalides, facilitating the construction of complex molecular architectures. The presence of fluorine atoms in the phenyl ring enhances the electrophilicity of the boron center, thereby improving the efficiency and selectivity of these coupling reactions. This makes (2,3-difluoro-6-(methylthio)phenyl)boronic acid an attractive reagent for the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated aromatic compounds in drug design. Fluorine atoms can modulate the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine into drug candidates often leads to improved therapeutic efficacy and reduced side effects. In this context, (2,3-difluoro-6-(methylthio)phenyl)boronic acid serves as a versatile building block for accessing novel fluorinated heterocycles and other pharmacologically relevant scaffolds.

One of the most compelling applications of this compound is in the development of targeted cancer therapies. Fluorinated aryl compounds have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The boronic acid functionality allows for further derivatization via cross-coupling reactions, enabling the creation of highly specific inhibitors with enhanced potency and selectivity. For instance, recent studies have demonstrated that derivatives of (2,3-difluoro-6-(methylthio)phenyl)boronic acid can be used to develop small-molecule inhibitors that target aberrantly activated kinases in cancer cells.

The role of this compound extends beyond pharmaceutical applications into materials science. Fluorinated aromatic compounds are integral to the development of advanced materials such as organic semiconductors and liquid crystals. The electronic properties imparted by fluorine atoms can be fine-tuned to achieve desired characteristics in these materials. Additionally, the boronic acid group facilitates further functionalization through cross-coupling reactions, allowing for the creation of complex polymer architectures with tailored properties.

In summary, (2,3-difluoro-6-(methylthio)phenyl)boronic acid (CAS No. 2614261-99-1) is a multifaceted compound with significant utility in both pharmaceutical and materials science applications. Its unique structural features make it an invaluable reagent for constructing complex molecular structures via cross-coupling reactions. The presence of fluorine atoms enhances its reactivity and functionality, making it particularly relevant for developing novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.